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Compound of Interest

Compound Name: Dimethyl 5-methylisophthalate

Cat. No.: B100528

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, structure, and synthesis of Dimethyl 5-methylisophthalate (CAS 17649-58-0).
Additionally, it explores potential, though not yet experimentally confirmed, biological activities
and signaling pathways based on the behavior of structurally related molecules, offering a

roadmap for future research.

Core Properties and Structure

Dimethyl 5-methylisophthalate is an aromatic diester with the molecular formula C11H120a4.[1]
It is a key intermediate in the synthesis of various polymers and resins.[1]

Chemical Structure

The structure of Dimethyl 5-methylisophthalate consists of a benzene ring substituted with
two methyl ester groups at positions 1 and 3, and a methyl group at position 5.
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Start: 5-methylisophthalic acid

Add Methanol (solvent) and
a catalytic amount of H2SO4

Quench with water and
neutralize with NaHCO3

Filter the crude product

Y

Recrystallize from a suitable solvent
(e.g., ethanol/water)

End: Pure Dimethyl 5-methylisophthalate
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Start: Dimethyl 5-methylisophthalate

Treat relevant cell lines (e.g., macrophages, cancer cells)
with varying concentrations of the compound

\

Assess cytotoxicity (e.g., MTT assay)

Non-toxic concentrations

Investigate target pathways:
- Nrf2/HO-1 (Western Blot, qgPCR)
- PIBK/AKT/mTOR (Western Blot)

Perform functional assays:
- Anti-inflammatory (e.g., cytokine measurement)
- Anti-proliferative (e.g., cell cycle analysis)

End: Elucidation of biological activity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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